1-((2-Morpholinopyrimidin-4-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[(2-morpholin-4-ylpyrimidin-4-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C17H18F3N5O2/c18-17(19,20)12-2-1-3-13(10-12)24-16(26)22-11-14-4-5-21-15(23-14)25-6-8-27-9-7-25/h1-5,10H,6-9,11H2,(H2,22,24,26)
• InChI Key: HVPUOYHWBBIREG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=CC(=N2)CNC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H18F3N5O2
• Molecular Weight: 381.35 g/mol
• CAS No.: 1797973-05-7

Description

1-((2-Morpholinopyrimidin-4-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C17H18F3N5O2 and its molecular weight is 381.359. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study focused on designing and synthesizing novel derivatives of urea with potent anti-cancer activity. One such derivative demonstrated significant activity against chronic myeloid leukemia (CML) cell lines by inhibiting the PI3K/AKT signaling pathway, indicating its potential as a lead molecule for cancer treatment. This research highlights the compound's role in the development of new therapeutic agents for leukemia and possibly other cancers by targeting specific molecular pathways (Weiwei Li et al., 2019).

Enzyme Inhibition

Compounds structurally similar to 1-((2-Morpholinopyrimidin-4-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea have been evaluated for their ability to inhibit specific enzymes. For example, a study on flexible 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas revealed their potential as acetylcholinesterase inhibitors, providing insights into designing new compounds for treating diseases associated with enzyme dysfunction (J. Vidaluc et al., 1995).

Material Science Applications

Research on urea-derived Mannich bases has shown their effectiveness as corrosion inhibitors for mild steel in acidic environments. This application is crucial for the chemical industry, where corrosion resistance is a significant concern, demonstrating the compound's versatility beyond biomedical applications (M. Jeeva et al., 2015).

Antimicrobial Activity

Novel derivatives synthesized from morpholine molecules have been tested for their antimicrobial properties against various bacterial and fungal strains. These studies suggest the potential of morpholine derivatives in developing new antimicrobial agents, which is crucial in the era of increasing antibiotic resistance (J.J. Majithiya et al., 2022).